ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-(furan-2-carbonylcarbamothioylamino)benzoate
• InChI: InChI=1S/C15H14N2O4S/c1-2-20-14(19)10-5-7-11(8-6-10)16-15(22)17-13(18)12-4-3-9-21-12/h3-9H,2H2,1H3,(H2,16,17,18,22)
• InChI Key: ICMDSKHOSPFAGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CO2
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

Ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate, also known as EFCAB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. EFCAB has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate has been shown to have potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. In medicinal chemistry, this compound has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, this compound has been used as a tool to study the interaction between proteins and small molecules. In environmental science, this compound has been used as a model compound to study the fate and transport of organic compounds in the environment.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate is not fully understood, but it has been shown to interact with proteins and enzymes in cells. This compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and cholinesterase, which are involved in important physiological processes. This compound has also been shown to interact with proteins involved in signal transduction pathways, such as the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of carbonic anhydrase and cholinesterase. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, this compound also has limitations, such as its potential toxicity and limited availability. It is important to use appropriate safety measures when handling this compound in lab experiments.

Future Directions

There are several future directions for research on ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate. One direction is to further investigate its potential as an anticancer agent and to elucidate its mechanism of action. Another direction is to study its interactions with other proteins and enzymes in cells. Additionally, research could focus on developing new synthetic methods for this compound and its derivatives. Finally, this compound could be used as a model compound to study the fate and transport of organic compounds in the environment.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to new insights into its potential as a therapeutic agent and its interactions with proteins and enzymes in cells.

Synthesis Methods

Ethyl 4-{[(2-furoylamino)carbonothioyl]amino}benzoate can be synthesized using different methods, including the reaction of 4-aminobenzoic acid with furoyl isothiocyanate and ethyl chloroformate. The reaction produces this compound as a yellow solid with a melting point of 166-168°C. Other methods involve the reaction of 2-furoyl chloride with 4-aminobenzoic acid followed by the reaction of the resulting product with thiourea and ethyl chloroformate.